Cas no 338418-52-3 (5-1-Amino-2-(2,4-dichlorophenoxy)ethylidene-2,2-dimethyl-1,3-dioxane-4,6-dione)

• Product Name: 5-1-Amino-2-(2,4-dichlorophenoxy)ethylidene-2,2-dimethyl-1,3-dioxane-4,6-dione
• CAS No: 338418-52-3
• CID: 4647330
• Update Time: 2025-10-31

5-1-Amino-2-(2,4-dichlorophenoxy)ethylidene-2,2-dimethyl-1,3-dioxane-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 5-[1-AMINO-2-(2,4-DICHLOROPHENOXY)ETHYLIDENE]-2,2-DIMETHYL-1,3-DIOXANE-4,6-DIONE
• 1,3-Dioxane-4,6-dione, 5-[1-amino-2-(2,4-dichlorophenoxy)ethylidene]-2,2-dimethyl-
• 5-1-Amino-2-(2,4-dichlorophenoxy)ethylidene-2,2-dimethyl-1,3-dioxane-4,6-dione

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 5-1-Amino-2-(2,4-dichlorophenoxy)ethylidene-2,2-dimethyl-1,3-dioxane-4,6-dione

Comprehensive Overview of 5-1-Amino-2-(2,4-dichlorophenoxy)ethylidene-2,2-dimethyl-1,3-dioxane-4,6-dione (CAS No. 338418-52-3)

The compound 5-1-Amino-2-(2,4-dichlorophenoxy)ethylidene-2,2-dimethyl-1,3-dioxane-4,6-dione (CAS No. 338418-52-3) is a highly specialized chemical entity with significant applications in modern research and development. Its unique molecular structure, featuring a dioxane-4,6-dione core and a 2,4-dichlorophenoxy substituent, makes it a subject of interest in pharmaceutical and agrochemical studies. Researchers are increasingly exploring its potential as a precursor or intermediate in the synthesis of bioactive molecules, particularly in the context of sustainable chemistry and green synthesis methodologies.

One of the key attributes of 5-1-Amino-2-(2,4-dichlorophenoxy)ethylidene-2,2-dimethyl-1,3-dioxane-4,6-dione is its versatility in organic transformations. The presence of both amino and dioxane functional groups allows for diverse reactivity, enabling its use in multicomponent reactions and catalyzed processes. This aligns with current trends in precision chemistry, where efficiency and selectivity are paramount. Recent publications have highlighted its role in the development of novel heterocyclic compounds, which are pivotal in drug discovery and material science.

From an industrial perspective, the demand for CAS No. 338418-52-3 has grown due to its relevance in high-value chemical synthesis. Companies specializing in custom synthesis and contract research often seek this compound for its ability to streamline complex synthetic routes. Its compatibility with microwave-assisted synthesis and flow chemistry techniques further enhances its appeal, as these methods are gaining traction for their scalability and reduced environmental impact.

In the realm of academic research, 5-1-Amino-2-(2,4-dichlorophenoxy)ethylidene-2,2-dimethyl-1,3-dioxane-4,6-dione is frequently cited in studies focusing on molecular design and structure-activity relationships. Its electron-rich framework makes it a candidate for investigating charge-transfer complexes and photophysical properties, topics that are trending in materials chemistry. Additionally, its potential applications in bioconjugation and proteomics are being explored, addressing the growing need for biocompatible reagents in life sciences.

Safety and handling protocols for CAS No. 338418-52-3 are well-documented, emphasizing its stability under standard laboratory conditions. While it is not classified as hazardous, proper storage in anhydrous environments and avoidance of strong oxidizers are recommended to maintain its integrity. This aligns with the broader industry shift toward responsible chemical management and sustainable lab practices.

Looking ahead, the compound’s utility in catalysis and functional material development is expected to drive further innovation. As the scientific community prioritizes atom economy and waste reduction, intermediates like 5-1-Amino-2-(2,4-dichlorophenoxy)ethylidene-2,2-dimethyl-1,3-dioxane-4,6-dione will play a critical role in advancing green chemistry initiatives. Its integration into automated synthesis platforms and AI-driven molecular design tools also positions it at the forefront of digital chemistry trends.

For researchers and manufacturers seeking reliable sources of CAS No. 338418-52-3, it is essential to partner with suppliers who adhere to GMP standards and provide comprehensive analytical documentation. The compound’s purity and consistency are crucial for reproducible results, particularly in high-throughput screening and preclinical studies. As the market for specialty chemicals expands, transparency in supply chain logistics will remain a key consideration.

In summary, 5-1-Amino-2-(2,4-dichlorophenoxy)ethylidene-2,2-dimethyl-1,3-dioxane-4,6-dione represents a convergence of synthetic utility and scientific relevance. Its applications span multiple disciplines, from medicinal chemistry to advanced materials, making it a compound of enduring interest. As research continues to uncover new possibilities, its role in shaping future technologies will undoubtedly grow.